Cas no 1326905-01-4 (1-[(4-methoxyphenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

• Product Name: 1-[(4-methoxyphenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• CAS No: 1326905-01-4
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 5323352
• Update Time: 2025-10-31

1-[(4-methoxyphenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methoxyphenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• 1-[(4-methoxyphenyl)methyl]-3-(2-methylphenyl)-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C21H20N2O3S/c1-14-5-3-4-6-17(14)23-20(24)19-18(11-12-27-19)22(21(23)25)13-15-7-9-16(26-2)10-8-15/h3-12,18-19H,13H2,1-2H3
• InChI Key： DQKPNBKCZBYRDL-UHFFFAOYSA-N
• SMILES： S1C=CC2C1C(N(C1C=CC=CC=1C)C(N2CC1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 602
• XLogP3: 3.4
• Topological Polar Surface Area: 75.2

Additional information on 1-[(4-methoxyphenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

Research Update on 1-[(4-methoxyphenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS: 1326905-01-4)

The compound 1-[(4-methoxyphenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS: 1326905-01-4) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammatory and oncological pathways. This thienopyrimidine derivative has attracted significant attention due to its unique structural features and potential pharmacological activities. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic applications.

Structural analysis reveals that this compound belongs to the thieno[3,2-d]pyrimidine class, characterized by a fused heterocyclic system that combines a thiophene ring with a pyrimidine moiety. The presence of the 4-methoxybenzyl and 2-methylphenyl substituents at positions 1 and 3, respectively, contributes to its distinctive biological profile. These structural modifications have been shown to enhance target binding affinity while maintaining favorable drug-like properties, making it an attractive candidate for further development.

Recent pharmacological investigations have demonstrated that this compound exhibits potent inhibitory activity against several kinase targets, particularly those involved in inflammatory signaling pathways. In vitro studies using enzyme inhibition assays revealed IC50 values in the low micromolar range against key kinases such as p38 MAPK and JAK family members. These findings suggest potential applications in the treatment of autoimmune disorders and inflammatory conditions, where dysregulation of these pathways plays a crucial role in disease pathogenesis.

In oncology research, preliminary data indicate that this thienopyrimidine derivative shows selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated cell cycle control mechanisms. Mechanistic studies suggest that the compound induces cell cycle arrest at the G1/S phase transition, possibly through modulation of cyclin-dependent kinase activity. These observations warrant further investigation into its potential as an anticancer agent, either as a monotherapy or in combination with existing treatments.

Pharmacokinetic characterization of this compound has revealed moderate oral bioavailability and favorable tissue distribution profiles in preclinical models. Recent formulation optimization efforts have focused on improving its solubility and metabolic stability, addressing initial challenges observed in early development stages. Structure-activity relationship (SAR) studies have identified key structural features responsible for both its pharmacological activity and metabolic stability, providing valuable insights for future analog design.

The safety profile of this compound appears promising based on preliminary toxicological assessments. Acute toxicity studies in rodent models showed no significant adverse effects at therapeutic doses, and repeated-dose toxicity evaluations are currently underway. These findings support its progression toward more advanced preclinical development, with potential for future clinical evaluation.

Ongoing research efforts are exploring the therapeutic potential of this compound in various disease models, with particular focus on its application in chronic inflammatory conditions and certain cancer types. Collaborative studies between academic institutions and pharmaceutical companies are accelerating the translation of these findings into potential clinical applications. The unique structural features and promising biological activities of this thienopyrimidine derivative position it as an important candidate in the current landscape of drug discovery and development.